Cas no 1333-45-5 (dimethylcyclohexanol)

• Product Name: dimethylcyclohexanol
• CAS No: 1333-45-5
• Molecular Formula: C₈H₁₆O
• Molecular Weight: 128.21204
• CID: 83643
• PubChem ID: 164822

dimethylcyclohexanol Properties

Names and Identifiers

• dimethylcyclohexanol
• 1,2-dimethylcyclohexan-1-ol
• 1,2-dimethylcyclohexanol
• Einecs 215-590-7
• Cyclohexanol,2-dimethyl-
• Y66E33AJ2P
• NS00044729
• AKOS009996121
• DTXSID90928047
• 1,2-Dimethyl-1-cyclohexanol
• 1333-45-5
• NSC5101
• NSC-5101
• SCHEMBL303986
• EN300-244009
• Cyclohexanol, 1,2-dimethyl-
• ?dimethylcyclohexanol
• Z449370784
• 5402-29-9

• InChIKey： RAZWADXTNBRANC-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H16O/c1-7-5-3-4-6-8(7,2)9/h7,9H,3-6H2,1-2H3
• SMILES： CC1CCCCC1(C)O

Computed Properties

• Exact Mass: 128.12018
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 128.12
• Heavy Atom Count: 9
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 1.94750
• PSA: 20.23
• Refractive Index: 1.456
• Boiling Point: 174.3ºC at 760 mmHg
• Flash Point: 66.6ºC
• Density: 0.903g/cm3